4-[(benzylthio)methyl]-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 4-(benzylsulfanylmethyl)-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C22H21NO2S/c1-25-21-13-11-20(12-14-21)23-22(24)19-9-7-18(8-10-19)16-26-15-17-5-3-2-4-6-17/h2-14H,15-16H2,1H3,(H,23,24)
• InChI Key: JZKJVNSUWHJCPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CSCC3=CC=CC=C3
• Molecular Formula: C22H21NO2S
• Molecular Weight: 363.5 g/mol

Description

Benzamides are a class of compounds containing a benzamide moiety, which consists of a benzene ring attached to an amide functional group. They are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is reported to be green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of benzamides generally consists of a benzene ring attached to an amide functional group. The exact structure of “4-[(benzylthio)methyl]-N-(4-methoxyphenyl)benzamide” would depend on the positions of the benzylthio, methyl, and methoxy groups on the benzene ring.

Chemical Reactions Analysis

The chemical reactions involving benzamides would depend on the specific compound and the conditions under which the reactions are carried out. In general, benzamides can undergo reactions typical of both benzene rings and amide functional groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of a benzamide would depend on its specific structure. Properties such as melting point, boiling point, solubility, and reactivity can vary widely among different benzamides.

Mechanism of Action

The mechanism of action of a benzamide would depend on its specific structure and the biological system in which it is acting. Some benzamides are used as therapeutic agents and their mechanisms of action involve interactions with biological molecules.

Safety and Hazards

The safety and hazards associated with a benzamide would depend on its specific structure. Some benzamides are used as therapeutic agents and would be expected to have low toxicity, while others may be hazardous. Always consult the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

The future directions for research on benzamides could include the development of new synthetic methods, the discovery of new therapeutic applications, and the study of their physical and chemical properties.